Cas no 53766-30-6 (Peltochalcone)
Peltochalcone structure
Product Name:Peltochalcone
CAS No:53766-30-6
MF:C16H12O6
MW:300.262885093689
CID:2070710
PubChem ID:42607655
Update Time:2025-04-21
Peltochalcone Chemical and Physical Properties
Names and Identifiers
-
- Peltochalcone
- (6,7-Dihydroxy-1H-2-benzopyran-3-yl)(2,4-dihydroxyphenyl) ketone
- DB-290040
- (6,7-dihydroxy-1H-isochromen-3-yl)-(2,4-dihydroxyphenyl)methanone
- LMPK12120405
- 53766-30-6
-
- Inchi： 1S/C16H12O6/c17-10-1-2-11(12(18)6-10)16(21)15-5-8-3-13(19)14(20)4-9(8)7-22-15/h1-6,17-20H,7H2
- InChI Key： JVHQCSIULHYFLP-UHFFFAOYSA-N
- SMILES： OC1C=C(O)C(C(C2OCC3C(=CC(=C(C=3)O)O)C=2)=O)=CC=1
Computed Properties
- Exact Mass: 300.06338810Da
- Monoisotopic Mass: 300.06338810Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.421
- Topological Polar Surface Area: 107Ų
Peltochalcone Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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